Cas no 2229141-80-2 (methyl 3-hydroxy-3-(1H-pyrazol-4-yl)propanoate)

• Product Name: methyl 3-hydroxy-3-(1H-pyrazol-4-yl)propanoate
• CAS No: 2229141-80-2
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• CID: 5877817
• PubChem ID: 165618423
• Update Time: 2025-09-19

methyl 3-hydroxy-3-(1H-pyrazol-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-hydroxy-3-(1H-pyrazol-4-yl)propanoate
• 2229141-80-2
• EN300-1813566

• Inchi： 1S/C7H10N2O3/c1-12-7(11)2-6(10)5-3-8-9-4-5/h3-4,6,10H,2H2,1H3,(H,8,9)
• InChI Key： OWNZGVARVDVTAA-UHFFFAOYSA-N
• SMILES： OC(C1C=NNC=1)CC(=O)OC

Computed Properties

• Exact Mass: 170.06914219g/mol
• Monoisotopic Mass: 170.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 75.2Ų

Additional information on methyl 3-hydroxy-3-(1H-pyrazol-4-yl)propanoate

Methyl 3-Hydroxy-3-(1H-Pyrazol-4-Yl)Propanoate: A Comprehensive Overview

Methyl 3-hydroxy-3-(1H-pyrazol-4-yl)propanoate, identified by the CAS number 2229141-80-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule is characterized by a propanoate backbone with a hydroxyl group and a pyrazole ring, which contributes to its versatile reactivity and biological activity.

The structure of methyl 3-hydroxy-3-(1H-pyrazol-4-yl)propanoate is notable for its ability to participate in various chemical reactions, including nucleophilic substitutions and condensations. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of anti-inflammatory and anticancer agents. The presence of the pyrazole ring, a five-membered aromatic heterocycle, is key to its pharmacological activity, as it can act as a hydrogen bond donor or acceptor, enhancing interactions with biological targets.

Recent research has focused on the synthesis and characterization of methyl 3-hydroxy-3-(1H-pyrazol-4-yl)propanoate. One study reported a novel method for its preparation via a one-pot reaction involving the condensation of aldehydes with hydrazones, followed by oxidation. This approach not only simplifies the synthesis process but also improves the yield and purity of the compound. The resulting product has been subjected to extensive spectroscopic analysis, confirming its structure and purity.

In terms of applications, methyl 3-hydroxy-3-(1H-pyrazol-4-yl)propanoate has shown promise in the field of medicinal chemistry. Preclinical studies have demonstrated its ability to inhibit certain enzymes associated with inflammatory pathways, suggesting potential anti-inflammatory properties. Additionally, preliminary data indicate that this compound may exhibit anticancer activity by inducing apoptosis in cancer cells. These findings underscore its potential as a lead compound for drug development.

The biological evaluation of methyl 3-hydroxy-3-(1H-pyrazol-4-Yl)propanoate has been further enhanced by recent advances in computational chemistry. Molecular docking studies have revealed that the compound can bind effectively to target proteins, such as cyclooxygenase (COX)-2, which is implicated in inflammation and cancer. These computational insights have guided further experimental studies, leading to a better understanding of its mechanism of action.

Moreover, methyl 3-hydroxy-3-(1H-pyrazol-4-Yl)propanoate has been explored for its role in materials science. Its ability to form stable complexes with metal ions has led to investigations into its potential use as a ligand in coordination chemistry. This opens up new avenues for its application in catalysis and materials synthesis.

In conclusion, methyl 3-hydroxy-3-(1H-pyrazol-4-Yl)propanoate (CAS No 222914180) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, versatile reactivity, and promising biological activity make it an intriguing subject for further research. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.